7-Chloro-2-(5-methylisoxazol-3-yl)-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-(5-methyl-1,2-oxazol-3-yl)-1-pyridin-3-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H12ClN3O4/c1-10-7-15(23-28-10)24-17(11-3-2-6-22-9-11)16-18(25)13-8-12(21)4-5-14(13)27-19(16)20(24)26/h2-9,17H,1H3
• InChI Key: KRJBMVJYWLSPKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CN=CC=C5
• Molecular Formula: C20H12ClN3O4
• Molecular Weight: 393.8 g/mol

Description

The compound appears to contain several structural components, including a chloro group, a methylisoxazole ring, a pyridine ring, and a chromenopyrrole dione structure. These components suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely complex. The presence of multiple rings suggests a rigid, possibly planar structure. The electron-withdrawing chloro group could influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

Again, without specific literature, it’s challenging to predict the compound’s reactivity. The presence of the chloro group suggests potential for substitution reactions. The compound might also undergo reactions at the isoxazole and pyridine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For example, the presence of a chloro group could increase its density and boiling point.

Scientific Research Applications

Amnesia-Reversal Activity

A series of cyclic imides, including dihydro-1H-pyrrolizine-3,5(2H,6H)-diones, were synthesized and evaluated for their potential in reversing amnesia induced by electroconvulsive shock in mice. This research demonstrates the therapeutic potential of heterocyclic compounds in neuropharmacology, particularly in memory restoration and cognitive enhancement (Butler et al., 1987).

Coordination Chemistry

The study on the synthesis and characterization of new sulfur-bearing ligands based on isoxazole and pyrazole, and their coordination with metals such as Cu(I) and Zn(II), underscores the importance of heterocyclic compounds in developing new materials and catalysts. These findings indicate the potential for creating novel coordination complexes with unique properties (Urdaneta et al., 2015).

Heterocyclic Synthesis

Research into three-component spiro heterocyclization showcases the synthetic versatility of heterocyclic compounds, enabling the creation of complex molecular architectures. This approach is valuable for the development of new pharmaceuticals and materials with specific functional properties (Salnikova et al., 2019).

Mechanism of Action

The mechanism of action would depend on the application of the compound. For example, if used in medicinal chemistry, the compound might interact with biological targets through its isoxazole and pyridine rings.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology.